Cas no 1696478-95-1 (tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate
• CAS No: 1696478-95-1
• MF: C₁₅H₂₈BrNO₃
• MW: 350.291724205017
• CID: 6477710
• PubChem ID: 106204826
• Update Time: 2025-07-21

tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate
• 1696478-95-1
• EN300-1135494
• tert-butyl N-[3-bromo-2-(2-cyclobutylethoxy)-2-methylpropyl]carbamate

• Inchi： 1S/C15H28BrNO3/c1-14(2,3)20-13(18)17-11-15(4,10-16)19-9-8-12-6-5-7-12/h12H,5-11H2,1-4H3,(H,17,18)
• InChI Key： KYJHDFBXEIOLNH-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OCCC1CCC1

Computed Properties

• Exact Mass: 349.12526g/mol
• Monoisotopic Mass: 349.12526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate (CAS No. 1696478-95-1)

Tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate, identified by its Chemical Abstracts Service (CAS) number 1696478-95-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the carbamate class, characterized by the presence of a carbamate functional group (-NHCOO-) linked to a tert-butyl moiety, which contributes to its unique chemical properties and potential biological activities.

The structural framework of tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate incorporates several key substituents that enhance its pharmacological relevance. The 3-bromo substituent on the nitrogen-bearing carbon introduces a bromine atom, which can serve as a handle for further chemical modifications or as a probe for studying electrophilic interactions in biological systems. Additionally, the 2-(2-cyclobutylethoxy) group adds a bulky cyclobutyl ring attached to an ethoxy moiety, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. The presence of the 2-methylpropyl side chain further diversifies its structural features, potentially affecting its pharmacokinetic profile.

In recent years, there has been growing interest in carbamate derivatives due to their versatile applications in drug discovery and development. Carbamates are known for their ability to act as intermediates in the synthesis of active pharmaceutical ingredients (APIs) and have been explored for their potential in treating various diseases, including neurological disorders, inflammation, and infectious diseases. The specific arrangement of functional groups in tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential role as a lead molecule in medicinal chemistry. The combination of the 3-bromo and cyclobutylethoxy substituents provides multiple sites for chemical manipulation, allowing researchers to optimize its biological activity through structure-activity relationship (SAR) studies. For instance, the bromine atom can be readily modified into other functional groups such as alcohols, amines, or thiols, enabling the synthesis of novel derivatives with tailored properties. Similarly, the cyclobutyl ring can be used to enhance binding affinity or selectivity towards specific biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of carbamate-based compounds like tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate. These techniques allow researchers to predict the compound's behavior in vitro and in vivo with high accuracy, thereby reducing the time and cost associated with traditional experimental approaches. Moreover, machine learning algorithms have been employed to identify patterns in biological activity data, enabling the discovery of new pharmacophores within this class of compounds.

The pharmaceutical industry has been particularly interested in carbamates due to their low toxicity profiles and favorable pharmacokinetic properties. Several carbamate-based drugs have already reached the market, demonstrating their therapeutic potential. For example, carbamates have been used as anticonvulsants, nonsteroidal anti-inflammatory drugs (NSAIDs), and muscle relaxants. The structural features of tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate suggest that it may exhibit similar benefits, making it an attractive candidate for further clinical development.

Another area where this compound shows promise is in the treatment of neurological disorders. Carbamates have been shown to interact with various neurotransmitter systems, including gamma-aminobutyric acid (GABA) receptors and glutamate receptors. The bulky substituents in tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate could potentially modulate these systems, leading to new treatments for conditions such as epilepsy, anxiety disorders, and Parkinson's disease. Preclinical studies are currently underway to evaluate its efficacy and safety in animal models.

The synthesis of tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the bromine atom followed by etherification with 2-cyclobutylethanol derivatives. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

In conclusion,tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate (CAS No. 1696478-95-1) is a structurally complex carbamate derivative with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for drug discovery and development across multiple therapeutic areas. As research continues to uncover new applications for this compound,tert-butyl N-3-bromo-2-(2-cyclobutylethoxy)-2-methylpropylcarbamate is poised to play an important role in shaping future treatments for human diseases.